Cas no 2877642-33-4 (4-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine)

• Product Name: 4-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
• CAS No: 2877642-33-4
• MF: C₁₇H₁₈N₁₀
• MW: 362.391820430756
• CID: 5329582
• PubChem ID: 165434322
• Update Time: 2025-06-12

4-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040874277
• 4-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine
• 2877642-33-4
• F6790-3014
• 6-[4-[6-(3-Methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-1,2,4-triazolo[4,3-b]pyridazine

• Inchi： 1S/C17H18N10/c1-13-4-5-26(22-13)17-10-16(18-11-19-17)25-8-6-24(7-9-25)15-3-2-14-21-20-12-27(14)23-15/h2-5,10-12H,6-9H2,1H3
• InChI Key： ZUBQJFYWIWIEDY-UHFFFAOYSA-N
• SMILES： C12=NN=CN1N=C(N1CCN(C3C=C(N4C=CC(C)=N4)N=CN=3)CC1)C=C2

Computed Properties

• Exact Mass: 362.17159062g/mol
• Monoisotopic Mass: 362.17159062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.25±0.30(Predicted)

Additional information on 4-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine

Introduction to 4-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine (CAS No. 2877642-33-4)

4-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine is a highly sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2877642-33-4, represents a pinnacle of molecular design in the quest for novel therapeutic agents. Its intricate structure, featuring multiple fused rings and functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular framework of this compound is characterized by the presence of a pyrazole moiety at the 3-position substituted with a methyl group, a pyrimidine core at the 6-position, and an elaborate piperazine group linked through a triazolo[4,3-b]pyridazine bridge. Such structural complexity often correlates with enhanced biological activity, making this compound an attractive subject for synthetic chemists and biologists alike.

In recent years, there has been a surge in research focused on developing small molecules that can modulate complex biological pathways. The compound in question exhibits potential pharmacological activity by interacting with various targets implicated in diseases such as cancer, inflammation, and neurodegeneration. The pyrazole ring is known for its role in medicinal chemistry due to its ability to engage in hydrogen bonding and its versatility in forming pharmacophores. The incorporation of a methyl group at the 3-position of the pyrazole ring may enhance its binding affinity to biological targets while maintaining solubility and metabolic stability.

The pyrimidine core is another critical component of this molecule, serving as a scaffold for further functionalization. Pyrimidines are ubiquitous in biological systems, being key structural elements of nucleic acids. By modifying the pyrimidine ring, researchers can fine-tune the electronic properties and reactivity of the molecule, thereby influencing its biological effects. The presence of an additional nitrogen atom at the 6-position of the pyrimidine ring further diversifies its potential interactions with biological macromolecules.

The most striking feature of this compound is the triazolo[4,3-b]pyridazine bridge connecting the piperazine group to the pyrimidine core. This fused heterocyclic system is relatively rare but has shown promise in various therapeutic contexts. The triazolo ring system is known for its stability and ability to participate in multiple hydrogen bonding interactions, which can be exploited to enhance binding affinity and selectivity. The pyridazine moiety adds another layer of complexity, providing additional sites for functionalization and interaction with biological targets.

The piperazine group at the 4-position is another key pharmacophore in this molecule. Piperazines are widely used in drug development due to their ability to modulate neurotransmitter systems and their favorable pharmacokinetic properties. The specific arrangement of atoms within the piperazine ring allows for fine-tuning of its interactions with biological targets, making it a versatile tool for designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging high-throughput virtual screening techniques, scientists can rapidly assess the potential of compounds like 4-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine against various disease-related targets. These computational approaches have identified several promising lead compounds that are now undergoing further experimental validation.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on enzymes and receptors involved in cancer progression. The intricate structure of the molecule allows it to interact with multiple binding sites on these targets, potentially leading to synergistic effects that enhance therapeutic efficacy.

Moreover, the compound's ability to cross cell membranes makes it an attractive candidate for oral administration. Poor bioavailability remains one of the major challenges in drug development, and molecules like this one that can overcome this barrier are highly sought after.

The synthesis of 4-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidine presents significant synthetic challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and yield. Techniques such as multi-step organic synthesis combined with transition metal-catalyzed reactions have been instrumental in achieving these milestones.

The development of novel synthetic routes has not only improved the accessibility of this compound but also provided insights into its structural features and reactivity patterns. These insights are crucial for optimizing its biological activity and developing derivatives with enhanced properties.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like 4-(3-methyl-1H-pyrazol-1-yl)-6-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-y)lpyrimidine (CAS No. 2877642-33-4) are expected to play a pivotal role in next-generation drug discovery efforts. Their unique structural features and potential biological activities make them valuable tools for developing treatments against a wide range of diseases.